6-methyl-N-(3-methylcyclopentyl)pyridin-3-amine
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Description
6-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine is a pyridine derivative featuring a methyl group at the 6-position of the pyridine ring and a 3-methylcyclopentyl substituent attached to the amine group at the 3-position. This structure combines aromaticity with a bulky aliphatic moiety, which may influence its physicochemical properties, such as solubility, crystallinity, and intermolecular interactions.
Properties
Molecular Formula |
C12H18N2 |
|---|---|
Molecular Weight |
190.28 g/mol |
IUPAC Name |
6-methyl-N-(3-methylcyclopentyl)pyridin-3-amine |
InChI |
InChI=1S/C12H18N2/c1-9-3-5-11(7-9)14-12-6-4-10(2)13-8-12/h4,6,8-9,11,14H,3,5,7H2,1-2H3 |
InChI Key |
URVSAJWMKYBAKZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(C1)NC2=CN=C(C=C2)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-methyl-N-(3-methylcyclopentyl)pyridin-3-amine typically involves the reaction of 6-methylpyridin-3-amine with 3-methylcyclopentylamine under controlled conditions . The reaction is carried out in the presence of a suitable solvent, such as toluene or dichloromethane, and may require a catalyst to facilitate the reaction .
Industrial Production Methods
large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
Types of Reactions
6-methyl-N-(3-methylcyclopentyl)pyridin-3-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.
Major Products Formed
Oxidation: Formation of corresponding pyridine N-oxide derivatives.
Reduction: Formation of reduced amine derivatives.
Substitution: Formation of halogenated pyridine derivatives.
Scientific Research Applications
6-methyl-N-(3-methylcyclopentyl)pyridin-3-amine has several applications in scientific research, including:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activities and interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 6-methyl-N-(3-methylcyclopentyl)pyridin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors . The compound may bind to these targets and modulate their activity, leading to various biological effects . The exact pathways and molecular targets involved are still under investigation .
Comparison with Similar Compounds
Research Findings and Data Gaps
- Hydrogen Bonding : and highlight the importance of N–H∙∙∙N interactions in pyridin-3-amine derivatives. The target compound’s reduced H-bonding capacity due to steric effects warrants experimental validation.
- Thermal Stability : Bulky substituents often increase thermal stability, but this remains untested for the target compound.
Biological Activity
6-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and pharmacological implications of this compound, drawing from diverse research studies and findings.
Chemical Structure and Properties
The chemical structure of 6-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine includes a pyridine ring substituted with a methyl group and a cyclopentyl moiety. This structural configuration is hypothesized to influence its interaction with biological targets, potentially modulating various physiological responses.
Research indicates that compounds with similar structures often act as modulators of neurotransmitter systems, particularly those involving glutamate receptors. For instance, the presence of a pyridine ring can facilitate binding to metabotropic glutamate receptors (mGluRs), which are crucial in neurological processes and have been implicated in conditions like addiction and depression .
2. Pharmacological Effects
Studies have shown that compounds related to 6-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine exhibit various pharmacological effects:
- Cocaine Dependence : In vivo studies demonstrated that related compounds significantly decreased cocaine self-administration in rat models, suggesting potential therapeutic applications for substance use disorders .
- Anticancer Activity : Similar structures have been explored for their inhibitory effects on cyclin-dependent kinases (CDKs), which are critical in cancer cell proliferation. Compounds with a pyridine scaffold have shown promising results as CDK inhibitors, demonstrating significant cytotoxicity against various cancer cell lines .
Case Study 1: Cocaine Self-Administration
In a controlled study, rats were administered 6-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine analogs to evaluate their effects on cocaine self-administration. The results indicated that these compounds reduced cocaine-seeking behavior without significantly affecting food-maintained responding, highlighting their potential as selective treatments for addiction .
Case Study 2: Anticancer Potential
Another study focused on the anticancer properties of pyridine derivatives similar to 6-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine. These compounds were tested against various cancer cell lines, showing IC50 values in the low micromolar range, indicating effective inhibition of tumor growth .
Table 1: Summary of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
